Cas no 40286-74-6 (Benzenepentanamide, N,N-dimethyl-)

• Product Name: Benzenepentanamide, N,N-dimethyl-
• CAS No: 40286-74-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD02113719
• CID: 3968570
• PubChem ID: 11063582
• Update Time: 2025-06-13

Benzenepentanamide, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanamide, N,N-dimethyl-
• MFCD02113719
• N,N-dimethyl-5-phenyl-pentanamide
• 40286-74-6
• SCHEMBL386559
• n,n-dimethyl-5-phenylpentanamide

• MDL： MFCD02113719
• Inchi： 1S/C13H19NO/c1-14(2)13(15)11-7-6-10-12-8-4-3-5-9-12/h3-5,8-9H,6-7,10-11H2,1-2H3
• InChI Key： UQDJSZWPBKPGQE-UHFFFAOYSA-N
• SMILES： C1(CCCCC(N(C)C)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 205.146664230Da
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on Benzenepentanamide, N,N-dimethyl-

Recent Advances in the Study of Benzenepentanamide, N,N-dimethyl- (CAS: 40286-74-6) and Its Applications in Chemical Biology and Medicine

Benzenepentanamide, N,N-dimethyl- (CAS: 40286-74-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, mechanisms of action, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on elucidating the molecular interactions of Benzenepentanamide, N,N-dimethyl- with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits a high affinity for certain protein kinases, suggesting its potential as a kinase inhibitor. The study utilized molecular docking simulations and in vitro assays to validate these interactions, providing a solid foundation for further drug development efforts. The findings are particularly relevant for the treatment of cancers where kinase dysregulation plays a critical role.

Another area of interest is the compound's role in modulating neurotransmitter systems. Research published in Neuropharmacology in early 2024 revealed that Benzenepentanamide, N,N-dimethyl- can influence the activity of gamma-aminobutyric acid (GABA) receptors, which are crucial for maintaining neurological balance. The study employed electrophysiological techniques and behavioral assays in animal models to demonstrate the compound's anxiolytic effects. These results open new avenues for the development of novel anxiolytic and anticonvulsant drugs.

In addition to its neurological applications, Benzenepentanamide, N,N-dimethyl- has shown promise in the field of antimicrobial research. A recent study in the Antimicrobial Agents and Chemotherapy journal reported that this compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and flow cytometry analyses. These findings highlight its potential as a scaffold for designing new antibiotics to combat resistant bacterial strains.

The pharmacokinetic properties of Benzenepentanamide, N,N-dimethyl- have also been a focus of recent investigations. A 2024 study in Drug Metabolism and Disposition explored the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The results indicated favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for drug candidates. However, the study also identified potential metabolic pathways that could lead to the formation of reactive metabolites, underscoring the need for further optimization to improve safety profiles.

Looking ahead, researchers are optimistic about the translational potential of Benzenepentanamide, N,N-dimethyl-. Ongoing clinical trials are evaluating its efficacy and safety in human subjects, particularly for indications such as cancer and neurological disorders. The compound's versatility and demonstrated biological activities make it a promising candidate for further development. Future studies are expected to explore its applications in combination therapies and targeted drug delivery systems, leveraging advances in nanotechnology and precision medicine.

In conclusion, Benzenepentanamide, N,N-dimethyl- (CAS: 40286-74-6) represents a compelling area of research in chemical biology and medicine. Its diverse biological activities, ranging from kinase inhibition to antimicrobial effects, coupled with its favorable pharmacokinetic properties, position it as a valuable compound for drug discovery and development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.